Cas no 6552-46-1 (Benzenemethanol, a-cyclopropyl-4-methyl-)
6552-46-1 structure
Product Name:Benzenemethanol, a-cyclopropyl-4-methyl-
CAS No:6552-46-1
MF:C11H14O
MW:162.228263378143
MDL:MFCD00019254
CID:515645
PubChem ID:98287
Update Time:2024-02-29
Benzenemethanol, a-cyclopropyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-cyclopropyl-4-methyl-
- α-cyclopropyl-4-methylbenzyl alcohol
- alpha-cyclopropyl-4-methylbenzyl alcohol
- EINECS 229-473-3
- 6552-46-1
- STL578063
- cyclopropyl(4-methylphenyl)methanol
- alpha-Cyclopropyl-4-methylbenzenemethanol
- DTXSID301285933
- N14720
- Cyclopropyl (4-methylphenyl)methanol
- cyclopropyl-(4-methylphenyl)methanol
- Benzenemethanol, alpha-cyclopropyl-4-methyl-
- AKOS000125765
- SCHEMBL12526093
- Cyclopropyl(p-tolyl)methanol
- NSC 96985
- NSC-96985
- NSC96985
-
- MDL: MFCD00019254
- Inchi: 1S/C11H14O/c1-8-2-4-9(5-3-8)11(12)10-6-7-10/h2-5,10-12H,6-7H2,1H3
- InChI Key: MRBYWQHXPYOYEW-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C)=CC=1)C1CC1
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 2.2
Experimental Properties
- Density: 1.311
- Boiling Point: 518.6°C at 760 mmHg
- Flash Point: 267.4°C
- Refractive Index: 1.625
- PSA: 20.23
- LogP: 2.43840
Benzenemethanol, a-cyclopropyl-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB430037-1 g |
Cyclopropyl (4-methylphenyl)methanol |
6552-46-1 | 1g |
€602.60 | 2023-04-23 | ||
| abcr | AB430037-1g |
Cyclopropyl (4-methylphenyl)methanol; . |
6552-46-1 | 1g |
€623.90 | 2025-04-17 | ||
| A2B Chem LLC | AG82886-1g |
alpha-cyclopropyl-4-methylbenzyl alcohol |
6552-46-1 | 97% | 1g |
$1205.00 | 2024-04-19 | |
| A2B Chem LLC | AG82886-5g |
alpha-cyclopropyl-4-methylbenzyl alcohol |
6552-46-1 | 97% | 5g |
$2831.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740058-1g |
Cyclopropyl(p-tolyl)methanol |
6552-46-1 | 98% | 1g |
¥3880.00 | 2024-05-05 | |
| Crysdot LLC | CD12046195-1g |
Cyclopropyl(p-tolyl)methanol |
6552-46-1 | 95+% | 1g |
$457 | 2024-07-24 | |
| Crysdot LLC | CD12046195-5g |
Cyclopropyl(p-tolyl)methanol |
6552-46-1 | 95+% | 5g |
$1340 | 2024-07-24 | |
| abcr | AB430037-500mg |
Cyclopropyl (4-methylphenyl)methanol; . |
6552-46-1 | 500mg |
€461.20 | 2025-04-17 | ||
| abcr | AB430037-250mg |
Cyclopropyl (4-methylphenyl)methanol; . |
6552-46-1 | 250mg |
€337.90 | 2025-04-17 | ||
| abcr | AB430037-5g |
Cyclopropyl (4-methylphenyl)methanol; . |
6552-46-1 | 5g |
€2092.60 | 2025-04-17 |
Benzenemethanol, a-cyclopropyl-4-methyl- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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